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Compound of Interest

Compound Name: MSNBA

Cat. No.: B2879307

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of
MSNBA (N-[4-(methylsulfonyl)-2-nitrophenyl]-1,3-benzodioxol-5-amine) in Dimethyl Sulfoxide
(DMSO). MSNBA is a potent and selective inhibitor of the GLUT5 fructose transporter, making
it a valuable tool for research in cancer and diabetes.[1]

Compound Information

Parameter Value Reference

N-[4-(methylsulfonyl)-2-

IUPAC Name nitrophenyl]-1,3-benzodioxol-5-  [2]
amine

CAS Number 852702-51-3 [1]

Molecular Formula C14H12N206S

Molecular Weight 336.32 g/mol

Selective and potent
Mechanism of Action competitive inhibitor of GLUT5 [1][2]13]
fructose transport.

Quantitative Solubility and Activity Data
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The following table summarizes the key quantitative data for MSNBA.

Cell
Parameter Value . Conditions Reference
Line/System
Solubility in 90 mg/mL (267.6 Sonication is
N/A [4]
DMSO mM) recommended.
. o Competitive
Ki (Inhibition S
3.2+£04 uM MCF7 cells inhibition of [11[2]13]
Constant)
fructose uptake.
ICso (Half-
maximal GLUT5 In vitro transport
o 0.10 £ 0.03 mM _ _ [3]
inhibitory proteoliposomes evaluation.
concentration)
In the presence
ICso 5.8+ 0.5 uM MCF7 cells of 10 mM [1][5]
fructose.

Experimental Protocols
Preparation of a 10 mM MSNBA Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MSNBA in DMSO.

Materials:

« MSNBA powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile, amber microcentrifuge tubes or vials

e \ortex mixer

e Sonicator (optional, but recommended)

e Calibrated balance
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o Appropriate personal protective equipment (PPE)
Procedure:

e Weighing the Compound: In a suitable weighing vessel, carefully weigh out the required
amount of MSNBA powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.36 mg of MSNBA.

e Solvent Addition: Transfer the weighed MSNBA to a sterile amber microcentrifuge tube. Add
the calculated volume of anhydrous DMSO. For a 10 mM solution, if you weighed 3.36 mg of
MSNBA, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound
does not fully dissolve, sonication is recommended to aid dissolution.[4]

o Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months
or at -20°C for up to 1 month, protected from light.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the serial dilution of the DMSO stock solution for use in cell culture
experiments.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept to a minimum,
typically below 0.5%, to avoid cytotoxic effects.[6]

o Avehicle control (medium with the same final concentration of DMSO) should always be
included in experiments.

o To prevent precipitation of the compound, it is recommended to perform serial dilutions in
DMSO before adding the final diluted solution to the aqueous cell culture medium.[7]

Procedure:
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e Thaw Stock Solution: Thaw a single aliquot of the 10 mM MSNBA stock solution at room
temperature.

 Intermediate Dilutions in DMSO: Perform serial dilutions of the stock solution in DMSO to
create a range of intermediate concentrations. For example, to achieve a final concentration
of 10 uM in your cell culture, you might first dilute the 10 mM stock 1:10 in DMSO to geta 1
mM intermediate solution.

e Final Dilution in Culture Medium: Add the appropriate volume of the intermediate DMSO
solution to your cell culture medium to achieve the desired final concentration. For instance,
add 10 pL of a 1 mM intermediate solution to 1 mL of cell culture medium for a final
concentration of 10 uM MSNBA (with a final DMSO concentration of 1%). Always add the
DMSO solution to the medium while gently mixing.

o Application to Cells: Immediately apply the prepared working solution to your cells.
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Caption: Mechanism of action of MSNBA as a GLUTS5 inhibitor.
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Caption: Experimental workflow for using MSNBA in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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